Cas no 2229238-75-7 (methyl 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoate)

• Product Name: methyl 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoate
• CAS No: 2229238-75-7
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 6000328
• PubChem ID: 165626173
• Update Time: 2025-10-23

methyl 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoate
• 2229238-75-7
• EN300-1770443

• Inchi： 1S/C12H20N2O3/c1-12(2,3)10-7-8(14(4)13-10)6-9(15)11(16)17-5/h7,9,15H,6H2,1-5H3
• InChI Key： NZFVBMPVFZHOEH-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC1=CC(C(C)(C)C)=NN1C

Computed Properties

• Exact Mass: 240.14739250g/mol
• Monoisotopic Mass: 240.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoate

Comprehensive Overview of Methyl 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoate (CAS No. 2229238-75-7)

The compound methyl 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoate (CAS No. 2229238-75-7) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. Its unique structural features, including a pyrazole ring and a hydroxypropanoate moiety, make it a versatile intermediate for synthesizing more complex compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection formulations.

One of the most searched questions related to this compound is: "What are the synthetic routes for methyl 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoate?" The synthesis typically involves multi-step organic reactions, including condensation, esterification, and functional group transformations. The tert-butyl group enhances the steric hindrance, which can influence the compound's reactivity and stability, making it a valuable building block in asymmetric synthesis. Recent advancements in green chemistry have also explored eco-friendly catalytic methods to produce this compound with higher yields and lower environmental impact.

In the context of drug discovery, the pyrazole core of this molecule is a privileged scaffold found in many bioactive compounds. Its derivatives are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, the hydroxypropanoate ester group can be further modified to improve pharmacokinetic properties, such as solubility and bioavailability. This aligns with the growing demand for small-molecule therapeutics in treating chronic diseases, a hot topic in pharmaceutical research.

Another trending discussion revolves around the compound's role in agrochemical innovation. With the global push for sustainable farming practices, methyl 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoate is being investigated as a precursor for novel pesticides and herbicides. Its structural motifs can be tailored to target specific plant pathogens while minimizing toxicity to non-target organisms. This addresses the frequent search query: "How can agrochemicals be designed for higher selectivity and lower environmental persistence?"

From a material science perspective, the compound's ability to form hydrogen bonds via its hydroxy group opens doors for designing functional polymers or coatings. Researchers are exploring its incorporation into smart materials that respond to environmental stimuli, such as pH or temperature changes. This application is particularly relevant to industries focused on advanced materials and nanotechnology, which are among the top-searched topics in scientific databases.

Analytical characterization of CAS No. 2229238-75-7 is another area of interest. Techniques like NMR, HPLC, and mass spectrometry are commonly employed to verify its purity and structural integrity. Frequently asked questions include: "What spectroscopic methods are best suited for analyzing methyl 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoate?" Proper characterization is critical for ensuring reproducibility in research and industrial applications.

In summary, methyl 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoate represents a multifaceted compound with broad utility across scientific disciplines. Its synthesis, applications, and analytical profiling continue to be active areas of investigation, driven by the need for innovative solutions in healthcare, agriculture, and technology. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.